Cas no 2228542-01-4 (2-4-(dimethylcarbamoyl)phenylbutanoic acid)

• Product Name: 2-4-(dimethylcarbamoyl)phenylbutanoic acid
• CAS No: 2228542-01-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5808509
• PubChem ID: 165842850
• Update Time: 2025-10-25

2-4-(dimethylcarbamoyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylcarbamoyl)phenylbutanoic acid
• EN300-1744220
• 2228542-01-4
• 2-[4-(dimethylcarbamoyl)phenyl]butanoic acid

• Inchi： 1S/C13H17NO3/c1-4-11(13(16)17)9-5-7-10(8-6-9)12(15)14(2)3/h5-8,11H,4H2,1-3H3,(H,16,17)
• InChI Key： IYTLJESQNGYHFV-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC(C(N(C)C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-4-(dimethylcarbamoyl)phenylbutanoic acid

2-4-(dimethylcarbamoyl)phenylbutanoic Acid: An Emerging Compound in Pharmaceutical Research

2-4-(dimethylcarbamoyl)phenylbutanoic acid (CAS No. 2228542-01-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of carboxylic acids and is characterized by a phenylbutanoic acid backbone with a dimethylcarbamoyl substituent. The intricate molecular architecture of 2-4-(dimethylcarbamoyl)phenylbutanoic acid offers a promising platform for the development of new drugs targeting various diseases.

The chemical formula of 2-4-(dimethylcarbamoyl)phenylbutanoic acid is C₁₃H₁₇NO₃, and it has a molecular weight of approximately 231.28 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental and clinical applications. Recent studies have highlighted the potential of 2-4-(dimethylcarbamoyl)phenylbutanoic acid in modulating key biological pathways, particularly those involved in inflammation and cancer.

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and cancer. Research has shown that 2-4-(dimethylcarbamoyl)phenylbutanoic acid possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-4-(dimethylcarbamoyl)phenylbutanoic acid could be a valuable candidate for the development of anti-inflammatory drugs.

Cancer is another area where 2-4-(dimethylcarbamoyl)phenylbutanoic acid shows promise. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism by which 2-4-(dimethylcarbamoyl)phenylbutanoic acid exerts its anti-cancer effects involves the activation of caspase enzymes and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings highlight the potential of 2-4-(dimethylcarbamoyl)phenylbutanoic acid as a novel therapeutic agent for cancer treatment.

Beyond its direct therapeutic applications, 2-4-(dimethylcarbamoyl)phenylbutanoic acid also holds significant value as a research tool. Its ability to modulate specific biological pathways makes it an ideal candidate for studying the underlying mechanisms of various diseases. For instance, researchers are using this compound to investigate the role of inflammation in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's anti-cancer properties are being explored in combination therapies to enhance the efficacy of existing treatments.

The synthesis of 2-4-(dimethylcarbamoyl)phenylbutanoic acid involves several steps, including the formation of the phenylbutanoic acid backbone and the introduction of the dimethylcarbamoyl group. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on a large scale. This progress has facilitated its use in both academic research and industrial applications.

In conclusion, 2-4-(dimethylcarbamoyl)phenylbutanoic acid (CAS No. 2228542-01-4) is an emerging compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for developing new drugs targeting inflammation and cancer. Ongoing research continues to uncover new insights into the mechanisms by which this compound exerts its effects, further solidifying its importance in the field.